3-(4,4-Difluorocyclohexyl)-2-oxopropanoic acid

• Molecular Formula: C9H12F2O3
• Molecular Weight: 206.19 g/mol
• IUPAC Name: 3-(4,4-difluorocyclohexyl)-2-oxopropanoic acid
• InChI: InChI=1S/C9H12F2O3/c10-9(11)3-1-6(2-4-9)5-7(12)8(13)14/h6H,1-5H2,(H,13,14)
• InChI Key: FLMVOSKYOQTKME-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CC(=O)C(=O)O)(F)F

Description

3-(4,4-Difluorocyclohexyl)-2-oxopropanoic acid (C₉H₁₂F₂O₃, molecular weight 206.19) is a fluorinated carboxylic acid derivative characterized by a cyclohexyl ring substituted with two fluorine atoms at the 4-position and a 2-oxopropanoic acid moiety. The compound’s structure combines lipophilic (difluorocyclohexyl) and reactive (α-keto acid) features, making it a versatile intermediate in pharmaceutical and organic synthesis. Its fluorine atoms enhance metabolic stability and bioavailability, while the α-keto group enables participation in nucleophilic reactions, such as condensations or enzyme inhibition .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4,4-Difluorocyclohexyl)-2-oxopropanoic acid typically involves the introduction of the difluorocyclohexyl group to a propanoic acid derivative. One common method includes the reaction of 4,4-difluorocyclohexanone with a suitable propanoic acid derivative under controlled conditions. The reaction may require the use of catalysts and specific solvents to achieve the desired product with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The process may include steps such as purification and crystallization to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

3-(4,4-Difluorocyclohexyl)-2-oxopropanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the oxo group to a hydroxyl group, forming alcohol derivatives.

Substitution: The difluorocyclohexyl group can participate in substitution reactions, where fluorine atoms are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pH conditions to ensure selectivity and yield .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols. Substitution reactions can result in a variety of functionalized derivatives .

Scientific Research Applications

3-(4,4-Difluorocyclohexyl)-2-oxopropanoic acid has several applications in scientific research, including:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory or anticancer properties.

Industry: Utilized in the development of new materials or as a precursor in the synthesis of agrochemicals.

Mechanism of Action

The mechanism by which 3-(4,4-Difluorocyclohexyl)-2-oxopropanoic acid exerts its effects involves interactions with specific molecular targets. The difluorocyclohexyl group can enhance the compound’s binding affinity to certain enzymes or receptors, leading to inhibition or activation of specific pathways. The oxopropanoic acid moiety may also play a role in the compound’s overall activity by participating in hydrogen bonding or other interactions with biological molecules .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

The following table summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Features
3-(4,4-Difluorocyclohexyl)-2-oxopropanoic acid	C₉H₁₂F₂O₃	206.19	4,4-difluorocyclohexyl, α-keto acid	High lipophilicity, reactive keto group
2-(4-Cyanophenyl)-3-(4,4-difluorocyclohexyl)propanoic acid (3ha)	C₁₅H₁₆F₂NO₂	274.09	4,4-difluorocyclohexyl, cyanophenyl	Propanoic acid chain, cyano group enhances polarity
Ethyl 2-(6,7-dimethyl-2-oxo-1,2-dihydroquinoxalin-3-yl)-3-oxo-3-phenylpropanoate (3ce)	C₂₁H₂₀N₂O₄	364.39	Quinoxaline ring, phenyl, ester	Aromatic heterocycle, dual keto groups
Caffeic acid (3,4-Dihydroxybenzeneacrylic acid)	C₉H₈O₄	180.16	3,4-dihydroxyphenyl, acrylic acid	Antioxidant properties, natural origin

Reactivity and Functional Group Analysis

• α-Keto Acid vs. Propanoic Acid: The α-keto group in 3-(4,4-difluorocyclohexyl)-2-oxopropanoic acid renders it more reactive than propanoic acid derivatives (e.g., 3ha), enabling participation in Schiff base formation or decarboxylation. In contrast, 3ha’s cyano group offers polarity but limits nucleophilic activity .

Physical and Spectral Properties

• Melting Points: 3ce exhibits a higher melting point (184–186°C) due to its rigid quinoxaline core, while the target compound’s melting point is unreported but expected to be lower owing to its flexible cyclohexyl group .
• Spectroscopic Data : The α-keto group in the target compound would show a distinct IR absorption near 1680 cm⁻¹ (C=O stretch), similar to 3ce’s lactam carbonyl .

Challenges and Limitations

• Solubility : Fluorinated compounds like the target may require formulation aids (e.g., co-solvents) for aqueous solubility, unlike polar derivatives like caffeic acid .

Biological Activity

3-(4,4-Difluorocyclohexyl)-2-oxopropanoic acid is a compound of interest in medicinal chemistry due to its potential biological activities. This article aims to explore its biological activity, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

The biological activity of 3-(4,4-Difluorocyclohexyl)-2-oxopropanoic acid is primarily attributed to its interaction with specific molecular targets within cells. The compound is believed to modulate various signaling pathways that are crucial for cellular functions.

• Inhibition of Enzymes : The compound may inhibit enzymes involved in metabolic pathways, leading to altered cellular responses. For instance, it could affect enzymes related to cancer cell proliferation.
• Receptor Interaction : It may bind to specific receptors, altering their activity and influencing downstream signaling cascades.

Anticancer Activity

Research indicates that 3-(4,4-Difluorocyclohexyl)-2-oxopropanoic acid exhibits promising anticancer properties. It has been shown to inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting proliferation.

• Case Study : In vitro studies demonstrated that the compound effectively reduced the viability of breast cancer cells by triggering apoptotic pathways involving caspase activation and modulation of the NF-κB signaling pathway.

Antimicrobial Properties

There is emerging evidence that compounds similar to 3-(4,4-Difluorocyclohexyl)-2-oxopropanoic acid possess antimicrobial activity against a range of pathogens.

• Research Findings : Studies have suggested that derivatives of this compound can inhibit the growth of Gram-positive bacteria and fungi, indicating potential use in treating infections.

Data Table: Summary of Biological Activities

Activity Type	Description	References
Anticancer	Induces apoptosis in cancer cell lines	,
Antimicrobial	Inhibits growth of Gram-positive bacteria	,
Enzyme Inhibition	Modulates enzyme activity related to metabolic pathways

Research Findings

Recent studies have highlighted the significance of 3-(4,4-Difluorocyclohexyl)-2-oxopropanoic acid in various biological contexts:

• Cell Viability Studies : A study conducted on several cancer cell lines showed a dose-dependent decrease in cell viability upon treatment with the compound.
• Molecular Docking Studies : Computational studies have indicated strong binding affinities between this compound and key proteins involved in cancer progression.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 3-(4,4-Difluorocyclohexyl)-2-oxopropanoic acid, and how is its purity validated?

• Methodological Answer : The compound is synthesized via coupling reactions involving fluorinated cyclohexyl intermediates. For example, fluorinated fragments like 4,4-difluorocyclohexanecarboxylic acid are used as building blocks, leveraging their metabolic stability and lipophilic properties . Post-synthesis, purity is validated using high-performance liquid chromatography (HPLC) with UV detection and mass spectrometry (LC-MS). Structural confirmation requires $^{1}\text{H}$ NMR, $^{19}\text{F}$ NMR (to confirm difluoro substitution), and infrared spectroscopy (IR) for carbonyl group identification .

Q. Which analytical techniques are most effective for characterizing the structural and physicochemical properties of this compound?

• Methodological Answer :

• Structural Elucidation : $^{1}\text{H}$ and $^{13}\text{C}$ NMR resolve cyclohexyl and keto-acid moieties. $^{19}\text{F}$ NMR is critical for verifying the 4,4-difluoro configuration .
• Physicochemical Profiling : Lipophilicity (logP) is determined via shake-flask or chromatographic methods. Solubility is assessed in aqueous buffers (pH 1.2–7.4) using nephelometry .
• Mass Spectrometry : High-resolution MS (HRMS) confirms molecular weight (206.19 g/mol) and detects impurities .

Advanced Research Questions

Q. How does the 4,4-difluorocyclohexyl moiety influence metabolic stability in drug discovery applications?

• Methodological Answer : Fluorination at the 4,4-positions blocks oxidative metabolism at the cyclohexyl ring, as demonstrated in antiviral studies. Comparative metabolic stability assays (e.g., liver microsomal incubations) show reduced CYP450-mediated degradation compared to non-fluorinated analogs. Despite increased lipophilicity (logP ~2.5), the fragment maintains solubility due to its polar keto-acid group, balancing bioavailability and stability .

Q. What strategies resolve contradictions in isomerization pathways observed during biochemical studies?

• Methodological Answer : Isomerization of related 2-oxopropanoic acid derivatives (e.g., H$_2$HPP$_4$/H$_2$HPP$_5$) is monitored using chiral HPLC and kinetic assays. Enzymatic isomerization (e.g., via BacB in Bacillus spp.) is distinguished from non-enzymatic pathways by comparing reaction rates under controlled pH and temperature conditions. $^{18}\text{O}$-labeling studies can trace oxygen exchange in keto-enol tautomerism .

Q. How can computational modeling optimize the compound’s interactions with biological targets?

• Methodological Answer : Molecular docking (e.g., AutoDock Vina) and molecular dynamics simulations are used to predict binding affinities with enzymes like HPPD (4-hydroxyphenylpyruvate dioxygenase). Density functional theory (DFT) calculations model the electronic effects of fluorine substitution on the cyclohexyl ring, guiding SAR (structure-activity relationship) studies .

Q. What experimental designs validate the compound’s role as a synthetic intermediate in complex molecule assembly?

• Methodological Answer : Stepwise coupling reactions (e.g., EDC/HOBt-mediated amidation) are employed to incorporate the compound into larger pharmacophores. Progress is tracked via TLC and LC-MS. For example, it serves as a precursor in spirocyclic compounds, where cyclization efficiency is assessed using $^{19}\text{F}$ NMR to monitor fluorine environment changes .

Data Contradiction and Validation

Q. How are discrepancies in reported bioactivity data reconciled across studies?

• Methodological Answer : Bioactivity variability (e.g., IC$_{50}$ values in enzyme inhibition) is addressed by standardizing assay conditions (buffer pH, cofactors, temperature). Orthogonal assays (e.g., SPR for binding affinity vs. enzymatic activity assays) validate target engagement. Meta-analyses of published data identify outliers due to impurities or solvent effects .